(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-carbamimidamidopentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-amino-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-N-[(2S)-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]pentanediamide

• Molecular Formula: C75H120N26O18
• Molecular Weight: 1673.9 g/mol
• IUPAC Name: (2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-carbamimidamidopentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-amino-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-N-[(2S)-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]pentanediamide
• InChI: InChI=1S/C75H120N26O18/c1-9-38(5)58(99-69(116)53(32-43-19-23-46(105)24-20-43)96-66(113)54(33-44-35-85-36-89-44)97-62(109)47(90-41(8)103)14-11-27-86-73(79)80)70(117)98-55(34-57(77)107)67(114)95-52(30-37(3)4)68(115)100-59(39(6)10-2)71(118)101-60(40(7)102)72(119)93-49(16-13-29-88-75(83)84)63(110)92-50(25-26-56(76)106)65(112)91-48(15-12-28-87-74(81)82)64(111)94-51(61(78)108)31-42-17-21-45(104)22-18-42/h17-24,35-40,47-55,58-60,102,104-105H,9-16,25-34H2,1-8H3,(H2,76,106)(H2,77,107)(H2,78,108)(H,85,89)(H,90,103)(H,91,112)(H,92,110)(H,93,119)(H,94,111)(H,95,114)(H,96,113)(H,97,109)(H,98,117)(H,99,116)(H,100,115)(H,101,118)(H4,79,80,86)(H4,81,82,87)(H4,83,84,88)/t38-,39-,40+,47-,48-,49-,50-,51-,52-,53-,54-,55-,58-,59-,60-/m0/s1
• InChI Key: WIBSCJFYXUIBMU-DEMLLOIYSA-N
• Isomeric SMILES: CC[C@H](C)[C@@H](C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@@H]([C@@H](C)O)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)N)NC(=O)[C@H](CC2=CC=C(C=C2)O)NC(=O)[C@H](CC3=CN=CN3)NC(=O)[C@H](CCCNC(=N)N)NC(=O)C
• Canonical SMILES: CCC(C)C(C(=O)NC(CC(=O)N)C(=O)NC(CC(C)C)C(=O)NC(C(C)CC)C(=O)NC(C(C)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)N)C(=O)NC(CCCNC(=N)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)N)NC(=O)C(CC2=CC=C(C=C2)O)NC(=O)C(CC3=CN=CN3)NC(=O)C(CCCNC(=N)N)NC(=O)C

Description

(2S)-2-[[(2S)-2-[[(2S,3R)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S,3S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-acetamido-5-carbamimidamidopentanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]amino]-4-amino-4-oxobutanoyl]amino]-4-methylpentanoyl]amino]-3-methylpentanoyl]amino]-3-hydroxybutanoyl]amino]-5-carbamimidamidopentanoyl]amino]-N-[(2S)-1-[[(2S)-1-amino-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-5-carbamimidamido-1-oxopentan-2-yl]pentanediamide is a useful research compound. Its molecular formula is C75H120N26O18 and its molecular weight is 1673.9 g/mol. The purity is usually 95%.
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Preparation Methods

Synthetic Routes and Reaction Conditions

The synthetic routes for CHEMBL2440185 are not explicitly documented in the available sources. it likely involves organic synthesis, possibly through multistep reactions. Researchers would need to explore the literature or conduct experimental studies to uncover the precise synthetic pathway.

Industrial Production Methods

As of now, there is no information on large-scale industrial production methods for CHEMBL2440185. Its use in research and drug development may be limited due to its relatively recent discovery.

Chemical Reactions Analysis

CHEMBL2440185 may undergo various chemical reactions, including:

Oxidation: Potential oxidation reactions could involve the conversion of functional groups (e.g., alcohols to ketones or aldehydes).

Reduction: Reduction reactions might reduce double bonds or convert functional groups (e.g., nitro groups to amines).

Substitution: Substitution reactions could replace specific atoms or groups within the molecule.

Common reagents and conditions for these reactions would depend on the specific functional groups present in CHEMBL2440185. Unfortunately, without detailed data, we cannot provide specific examples or major products resulting from these reactions.

Scientific Research Applications

CHEMBL2440185’s applications span various scientific fields:

Chemistry: Researchers may explore its reactivity, stability, and potential as a synthetic intermediate.

Biology: Investigating its interactions with biological targets (e.g., receptors, enzymes) could reveal its pharmacological properties.

Medicine: Although no specific therapeutic indications are known, further studies may uncover its potential as a drug candidate.

Industry: Its use in industry remains speculative, but it could find applications in materials science or chemical manufacturing.

Mechanism of Action

Unfortunately, the precise mechanism by which CHEMBL2440185 exerts its effects is not elucidated. Researchers would need to investigate its molecular targets and pathways through experimental studies.

Comparison with Similar Compounds

CHEMBL2440185’s uniqueness lies in its bioactivity profile, but without direct comparisons, we cannot definitively highlight its distinct features. Researchers may explore related compounds in the same chemical class or with similar structural motifs.